![molecular formula C14H18N2 B1452705 2-[4-(Cyclohexylamino)phenyl]acetonitrile CAS No. 1157685-94-3](/img/structure/B1452705.png)
2-[4-(Cyclohexylamino)phenyl]acetonitrile
Overview
Description
Scientific Research Applications
Organic Synthesis
2-[4-(Cyclohexylamino)phenyl]acetonitrile is utilized as an intermediate in organic synthesis. Its structure is amenable to further chemical modifications, making it a versatile building block for synthesizing a variety of complex organic molecules. It can participate in reactions such as nucleophilic substitution and catalytic hydrogenation to yield new compounds with potential applications in pharmaceuticals and materials science .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for the development of drug candidates. Its cyclohexylamino group can be strategically modified to create compounds that interact with biological targets, potentially leading to new treatments for diseases .
Agriculture
The chemical’s role in agriculture is primarily as a precursor for the synthesis of agrochemicals. Its reactivity allows for the creation of compounds that can be tested for herbicidal, fungicidal, or insecticidal properties, contributing to crop protection strategies .
Material Science
In material science, 2-[4-(Cyclohexylamino)phenyl]acetonitrile can be used to synthesize novel polymers or small molecules that alter the properties of materials. This can lead to the development of new materials with enhanced durability, flexibility, or other desirable characteristics .
Environmental Science
This compound may be used in environmental science research to develop new methods of environmental remediation. For instance, derivatives of this compound could be synthesized to bind to and neutralize pollutants or to create sensors for environmental monitoring .
Biochemistry
In biochemistry, it can be used to study enzyme-substrate interactions or to synthesize molecules that mimic the structure of naturally occurring biochemicals. This can provide insights into metabolic pathways and lead to the development of biomimetic compounds .
Pharmacology
Pharmacological research might employ 2-[4-(Cyclohexylamino)phenyl]acetonitrile to synthesize new compounds that modulate the activity of receptors or enzymes in the body. This can lead to the discovery of new drugs with specific therapeutic effects .
Analytical Chemistry
Lastly, in analytical chemistry, it can be used as a standard or reagent in the development of analytical methods. Its well-defined structure and properties make it suitable for use in calibrating instruments or developing new assays .
properties
IUPAC Name |
2-[4-(cyclohexylamino)phenyl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2/c15-11-10-12-6-8-14(9-7-12)16-13-4-2-1-3-5-13/h6-9,13,16H,1-5,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTEHIRQTNHTJRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2=CC=C(C=C2)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Cyclohexylamino)phenyl]acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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